Cas no 782-87-6 (Propanenitrile,3,3'-[(phenylmethyl)imino]bis-)

• Product Name: Propanenitrile,3,3'-[(phenylmethyl)imino]bis-
• CAS No: 782-87-6
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 562156
• PubChem ID: 11171892
• Update Time: 2025-04-19

Propanenitrile,3,3'-[(phenylmethyl)imino]bis- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3,3'-[(phenylmethyl)imino]bis-
• 3,3'-(Benzylimino)dipropanenitrile
• 3-[BENZYL-(2-CYANO-ETHYL)-AMINO]-PROPIONITRILE
• 3,3'-[(phenylmethyl)imino]bis(propanenitrile)
• 4-benzyl-4-azaheptanedinitrile
• Benzyl nor-mechlorethamine
• Bis(2-chloroethyl)benz
• bis-(2-chloroethyl)-N-benzylamine
• bis(2-cyanoethyl)benzylamine
• BnN(CH2CH2Cl)2
• Di-(2-chloroethyl)-benzylamine
• N,N-Bis(2-chloroethyl)benzenemethanamine
• N,N-bis-(2-chloroethyl)benzylamine
• N,N-bis(2-cyanoethyl) benzylamine
• N-benzylbis(2-cyanoethyl)amine
• N-benzyl-N,N-bis(2-chloroethyl)amine
• N-Benzylnormechlorethamine
• DTXSID50457606
• 782-87-6
• 3,3'-[(phenylmethyl)imino]bisPropanenitrile
• N,N-bis(2-cyanoethyl)benzylamine
• WWSYLVQUYMYQBU-UHFFFAOYSA-N
• SCHEMBL716384
• Acetonitrile,2,2'-[(phenylmethyl)imino]bis-
• N-benzylbis (2-cyanoethyl)amine
• 3-[BENZYL(2-CYANOETHYL)AMINO]PROPANENITRILE
• AKOS015910634
• 3-(benzyl-(2-cyanoethyl)amino)propionitrile
• FT-0726990
• 3,3'-(Benzylazanediyl)dipropanenitrile
• SB77110
• Propanenitrile, 3,3'-[(phenylmethyl)imino]bis-

• Inchi： 1S/C13H15N3/c14-8-4-10-16(11-5-9-15)12-13-6-2-1-3-7-13/h1-3,6-7H,4-5,10-12H2
• InChI Key： WWSYLVQUYMYQBU-UHFFFAOYSA-N
• SMILES： N(CCC#N)(CCC#N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 213.12700
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• PSA: 50.82000
• LogP: 2.31596